Cas no 2680686-95-5 (ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate)

• Product Name: ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate
• CAS No: 2680686-95-5
• MF: C₁₇H₂₄BrNO₄
• MW: 386.280764579773
• CID: 5620935
• PubChem ID: 165924828
• Update Time: 2025-07-02

ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[1-(3-bromophenyl)ethyl][(tert-butoxy)carbonyl]amino}acetate
• EN300-28302313
• 2680686-95-5
• ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate

• Inchi： 1S/C17H24BrNO4/c1-6-22-15(20)11-19(16(21)23-17(3,4)5)12(2)13-8-7-9-14(18)10-13/h7-10,12H,6,11H2,1-5H3
• InChI Key： GMLWGTGFAHHHAS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)N(C(=O)OC(C)(C)C)CC(=O)OCC

Computed Properties

• Exact Mass: 385.08887g/mol
• Monoisotopic Mass: 385.08887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.8Ų

Additional information on ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate

Introduction to Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate (CAS No. 2680686-95-5)

Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate, with the CAS number 2680686-95-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the development of various pharmacologically active agents. Its unique chemical properties and reactivity make it a valuable tool for researchers aiming to design and synthesize novel therapeutic molecules.

The molecular framework of Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate incorporates several key functional groups that contribute to its versatility in synthetic applications. The presence of a tert-butoxy carbonyl group provides stability and facilitates protection-deprotection strategies in peptide synthesis, while the 3-bromophenyl moiety offers a reactive site for further functionalization. These features make the compound particularly useful in the construction of complex molecular architectures, including peptidomimetics and small-molecule inhibitors.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate has emerged as a key intermediate in several high-profile synthetic routes targeting these conditions. For instance, its incorporation into peptidomimetic scaffolds has led to the discovery of potent inhibitors of proteases involved in cancer progression. Additionally, its use in the synthesis of small-molecule libraries has enabled high-throughput screening programs aimed at identifying new drug candidates.

The pharmaceutical industry has increasingly leveraged advanced synthetic methodologies to streamline the production of complex molecules. Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate exemplifies how strategic functional group placement can enhance synthetic efficiency. The combination of a protective group for amino functions and a reactive aromatic ring makes it an ideal candidate for multi-step synthetic sequences. This compound has been utilized in the preparation of derivatives that exhibit significant biological activity, underscoring its importance in medicinal chemistry.

One of the most compelling aspects of Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate is its role in enabling innovative synthetic strategies. Researchers have employed this intermediate to develop novel coupling reactions that improve yields and reduce side products. These advancements are critical for ensuring the scalability and cost-effectiveness of drug production processes. Moreover, the compound's compatibility with various reaction conditions allows for its use in both academic research settings and industrial-scale manufacturing.

The application of computational chemistry and machine learning techniques has further enhanced the utility of Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate. By integrating structural data with predictive models, scientists can more accurately forecast the behavior of this compound in different chemical environments. This approach has led to optimized synthetic routes and improved understanding of its reactivity patterns. Such innovations are pivotal for accelerating drug discovery efforts and bringing new therapies to market more rapidly.

As our understanding of biological systems continues to evolve, so does the demand for sophisticated chemical tools to probe these mechanisms. Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate is at the forefront of this movement, serving as a cornerstone for numerous research endeavors. Its ability to be modified into diverse derivatives allows researchers to fine-tune properties such as solubility, bioavailability, and target specificity. This adaptability is essential for developing drugs that are both effective and well-tolerated by patients.

The future prospects for Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate are promising, with ongoing studies exploring its potential applications in emerging therapeutic areas. For example, recent research suggests that derivatives of this compound may have applications in regenerative medicine and immunotherapy. By leveraging cutting-edge synthetic techniques and interdisciplinary collaboration, scientists are poised to unlock new possibilities for this versatile intermediate.

In conclusion, Ethyl 2-{1-(3-bromophenyl)ethyl(tert-butoxy)carbonylamino}acetate (CAS No. 2680686-95-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents. As scientific innovation continues to progress, this compound will undoubtedly play an increasingly important role in addressing some of the most pressing challenges in medicine today.